Erbium164

• CAS No.: 14900-10-8
• Molecular Formula: C12H14ClN2O3PS

Description

Erbium-164 is an isotope of the chemical element erbium, which belongs to the lanthanide series of the periodic table. Erbium is a rare earth metal with the atomic number 68 and is represented by the symbol Er. It is a silvery-white metal that is typically found in combination with other elements in minerals such as xenotime and euxenite . Erbium-164 is one of the stable isotopes of erbium and has applications in various scientific fields due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Erbium-164 can be prepared through various synthetic routes, including neutron capture and particle accelerator methods. One common method involves the irradiation of natural erbium with neutrons in a nuclear reactor, which results in the formation of erbium-164 through neutron capture reactions . The reaction conditions typically involve high neutron flux and controlled temperature to ensure the desired isotope is produced efficiently.

Industrial Production Methods

Industrial production of erbium-164 often involves the extraction of erbium from minerals such as xenotime and monazite. The extraction process includes several steps:

Crushing and Grinding: The mineral ore is crushed and ground to liberate the rare earth elements.

Solvent Extraction: The ground ore is treated with acids to dissolve the rare earth elements, followed by solvent extraction to separate erbium from other elements.

Ion Exchange: The extracted erbium is further purified using ion exchange techniques to obtain high-purity erbium-164.

Chemical Reactions Analysis

Types of Reactions

Erbium-164 undergoes various chemical reactions, including:

Oxidation: Erbium-164 reacts with oxygen to form erbium oxide (Er₂O₃), a pink-colored compound used in glass coloring and ceramic glazes.

Reduction: Erbium-164 can be reduced from its oxide form using reducing agents such as calcium or lithium in a high-temperature environment.

Substitution: Erbium-164 can participate in substitution reactions with halogens to form erbium halides, such as erbium chloride (ErCl₃) and erbium fluoride (ErF₃).

Common Reagents and Conditions

Oxidation: Oxygen gas (O₂) at elevated temperatures.

Reduction: Calcium (Ca) or lithium (Li) at high temperatures.

Substitution: Halogen gases (Cl₂, F₂) under controlled conditions.

Major Products Formed

Erbium Oxide (Er₂O₃): Formed through oxidation.

Erbium Halides (ErCl₃, ErF₃): Formed through substitution reactions with halogens.

Scientific Research Applications

Erbium-164 has a wide range of scientific research applications, including:

Quantum Communication: Erbium-doped materials are used in quantum communication systems due to their ability to serve as spin-photon interfaces with optical transitions in the telecom C-band.

Medical Imaging: Erbium-164 is used in medical imaging techniques, such as positron emission tomography (PET), due to its radioactive properties.

Material Science: Erbium-164 is used in the development of new materials with unique luminescent properties, which are essential for various high-tech applications.

Optical Amplifiers: Erbium-164 is used in optical fiber amplifiers to enhance signal strength in long-distance telecommunications.

Mechanism of Action

The mechanism of action of erbium-164 in various applications is primarily based on its electronic structure and radioactive properties. In quantum communication, erbium-164’s ability to emit infrared light at a wavelength of around 1550 nanometers makes it ideal for data transmission in optical fiber cables . In medical imaging, the radioactive decay of erbium-164 produces positrons, which are detected by PET scanners to create detailed images of the body’s internal structures .

Comparison with Similar Compounds

Erbium-164 can be compared with other similar rare earth isotopes, such as:

Erbium-162: Another stable isotope of erbium with similar chemical properties but different nuclear properties.

Erbium-166: A stable isotope of erbium used in similar applications but with different nuclear characteristics.

Holmium-165: A neighboring element in the periodic table with similar chemical properties but different applications due to its unique nuclear properties.

Erbium-164 is unique due to its specific nuclear properties, which make it suitable for applications in quantum communication and medical imaging, where precise control over its radioactive decay is essential .